![molecular formula C13H17N3O B6272519 rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one CAS No. 2307747-77-7](/img/no-structure.png)
rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(4R,5S)-4-(Aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one, hereafter referred to as rac-AMCPP, is a synthetic cyclic peptide that has been extensively studied for its various scientific applications in research and laboratory experiments. Rac-AMCPP is a cyclic peptide that consists of four amino acids, including arginine, lysine, cysteine, and glycine, connected by a single peptide bond. The cyclic peptide has a molecular weight of 575.5 g/mol and is soluble in water and organic solvents. Rac-AMCPP has been used in various studies to investigate its synthesis, mechanism of action, biochemical and physiological effects, and applications in scientific research and laboratory experiments.
Mechanism of Action
The mechanism of action of rac-AMCPP is not fully understood, but it is thought to involve the binding of the cyclic peptide to specific drug targets, the inhibition of certain enzymes, and the binding to and modulation of certain proteins. Rac-AMCPP is thought to bind to drug targets via hydrogen bonding and pi-pi stacking interactions. The binding of rac-AMCPP to drug targets is thought to inhibit the activity of the target, resulting in the inhibition of the drug’s activity. Rac-AMCPP is also thought to bind to and modulate the activity of certain proteins via hydrogen bonding, pi-pi stacking, and electrostatic interactions. The binding of rac-AMCPP to proteins is thought to modulate the activity of the proteins, resulting in the modulation of the biological processes in which the proteins are involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-AMCPP have not been extensively studied, but the cyclic peptide is thought to have various effects on the body. Rac-AMCPP is thought to have anti-inflammatory and antioxidant effects, as well as the potential to modulate the activity of certain proteins and enzymes. Rac-AMCPP is also thought to have the potential to modulate the activity of certain hormones, such as cortisol, and to modulate the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
The use of rac-AMCPP in laboratory experiments has several advantages. Rac-AMCPP is a relatively small molecule, which makes it easy to synthesize and handle in the laboratory. Rac-AMCPP is also soluble in both water and organic solvents, which makes it suitable for use in a variety of laboratory experiments. Additionally, rac-AMCPP is relatively stable and has a low toxicity, which makes it safe to use in laboratory experiments.
The use of rac-AMCPP in laboratory experiments also has some limitations. Rac-AMCPP is a relatively small molecule, which can make it difficult to detect in certain laboratory experiments. Additionally, rac-AMCPP is a synthetic molecule, which can make it difficult to obtain in large quantities for certain laboratory experiments.
Future Directions
There are numerous potential future directions for the study of rac-AMCPP. These include further investigations into the synthesis of the cyclic peptide, the mechanism of action of the peptide, and the biochemical and physiological effects of the peptide. Additionally, further studies could be conducted to investigate the potential applications of rac-AMCPP in drug design, enzyme inhibition, and protein-protein interaction studies. Finally, further studies could be conducted to investigate the potential of rac-AMCPP to modulate the activity of certain hormones and neurotransmitters.
Synthesis Methods
Rac-AMCPP can be synthesized using a variety of methods, including solid-phase peptide synthesis, solution-phase peptide synthesis, and enzymatic synthesis. Solid-phase peptide synthesis is the most commonly used method for the synthesis of rac-AMCPP and involves the use of a solid support, such as a resin or polymer, to immobilize the peptide as it is synthesized. This method is advantageous because it is relatively fast and can be performed in a single step. Solution-phase peptide synthesis is another method that can be used to synthesize rac-AMCPP and involves the use of a soluble support, such as a polystyrene or polyacrylamide, to immobilize the peptide as it is synthesized. This method is advantageous because it is more efficient than solid-phase peptide synthesis and can be performed in a single step. Enzymatic synthesis is the third method that can be used to synthesize rac-AMCPP and involves the use of enzymes to catalyze the formation of the peptide bond. This method is advantageous because it is highly efficient and can be performed in a single step.
Scientific Research Applications
Rac-AMCPP has been used in various scientific research applications, including drug design, enzyme inhibition, and protein-protein interaction studies. Rac-AMCPP has been used in drug design studies to investigate the potential of the cyclic peptide to bind to specific drug targets. Rac-AMCPP has also been used in enzyme inhibition studies to investigate its ability to inhibit the activity of certain enzymes. Finally, rac-AMCPP has been used in protein-protein interaction studies to investigate its ability to bind to and modulate the activity of certain proteins.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-pyridinecarboxaldehyde", "cyclopropylamine", "ethyl acetoacetate", "sodium ethoxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 4-pyridinecarboxaldehyde and cyclopropylamine to form 4-(aminomethyl)pyridine.", "Step 2: Alkylation of 4-(aminomethyl)pyridine with ethyl acetoacetate using sodium ethoxide as a base to form ethyl 4-(pyridin-4-yl)-1-cyclopropyl-1,5-dihydro-2H-pyrrole-3-carboxylate.", "Step 3: Reduction of ethyl 4-(pyridin-4-yl)-1-cyclopropyl-1,5-dihydro-2H-pyrrole-3-carboxylate with sodium borohydride in acetic acid to form rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-4-yl)pyrrolidin-2-one.", "Step 4: Purification of the target compound by acid-base extraction using hydrochloric acid and sodium hydroxide, followed by recrystallization from water to obtain the final product." ] } | |
CAS RN |
2307747-77-7 |
Molecular Formula |
C13H17N3O |
Molecular Weight |
231.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.